Cas no 1171126-84-3 (tert-Butyl 7-amino-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate)

• Product Name: tert-Butyl 7-amino-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate
• CAS No: 1171126-84-3
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 4937752
• Update Time: 2025-06-16

tert-Butyl 7-amino-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-amino-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate
• tert-Butyl 7-amino-2,3-dihydro-4H-1,4-benzoxazine-4-carboxylate

• Inchi： 1S/C13H18N2O3/c1-13(2,3)18-12(16)15-6-7-17-11-8-9(14)4-5-10(11)15/h4-5,8H,6-7,14H2,1-3H3
• InChI Key： IYDHHHUHMJNTKF-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC(=CC=2OCC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.13174244 g/mol
• Monoisotopic Mass: 250.13174244 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.8
• Molecular Weight: 250.29

Additional information on tert-Butyl 7-amino-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate

tert-Butyl 7-amino-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate (CAS No. 1171126-84-3): A Comprehensive Overview

tert-Butyl 7-amino-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate (CAS No. 1171126-84-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and functional groups, has garnered attention for its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and application of tert-Butyl 7-amino-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate.

Chemical Structure and Properties

The molecular formula of tert-Butyl 7-amino-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate is C₁₅H₂₀N₂O₃, with a molecular weight of approximately 276.33 g/mol. The compound features a benzo[b][1,4]oxazine core, which is a six-membered heterocyclic ring containing an oxygen atom and a nitrogen atom. The tert-butyl group attached to the carboxylate moiety provides steric protection and enhances the stability of the molecule. The presence of an amino group at the 7-position imparts additional reactivity and functional versatility to the compound.

The physical properties of tert-Butyl 7-amino-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate include a melting point of around 95°C and solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for various synthetic transformations and biological assays.

Synthesis Methods

The synthesis of tert-Butyl 7-amino-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of tert-butyl 7-chloro-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate with ammonia or an amine derivative under appropriate conditions. This approach typically yields high purity products with good yields.

An alternative synthetic route involves the cyclization of an appropriate precursor followed by functional group modification. For instance, the condensation of a substituted benzaldehyde with an amino acid ester can lead to the formation of a benzo[b][1,4]oxazine intermediate, which can then be further modified to introduce the desired amino group at the 7-position.

Biological Activities and Applications

tert-Butyl 7-amino-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate has been extensively studied for its biological activities and potential therapeutic applications. One of its key applications is in the field of neuropharmacology, where it has shown promise as a modulator of neurotransmitter systems. Recent studies have demonstrated that this compound can interact with specific receptors in the central nervous system (CNS), potentially modulating neurotransmitter release and receptor function.

In addition to its neuropharmacological properties, tert-Butyl 7-amino-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have shown that it can inhibit pro-inflammatory cytokines and reduce pain responses in animal models. These findings suggest that this compound may have potential as a novel therapeutic agent for treating inflammatory diseases and pain conditions.

Recent Research Advancements

The ongoing research on tert-Butyl 7-amino-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate continues to uncover new insights into its mechanisms of action and potential applications. A recent study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of this compound by synthesizing a series of analogs with modifications at different positions. The results indicated that certain structural modifications could enhance the potency and selectivity of the compound towards specific targets.

Another notable study focused on the pharmacokinetic properties of tert-Butyl 7-amino-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate. Researchers used advanced analytical techniques to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles in both in vitro and in vivo models. The findings revealed that this compound exhibits favorable pharmacokinetic properties, making it a promising candidate for further clinical development.

Clinical Trials and Future Prospects

The promising preclinical data on tert-Butyl 7-amino-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate have paved the way for its evaluation in clinical trials. Several Phase I trials are currently underway to assess its safety and tolerability in human subjects. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

If these initial trials are successful, subsequent Phase II and III trials will be conducted to evaluate the efficacy of this compound in treating specific medical conditions. The ultimate goal is to bring this promising therapeutic agent to market as a safe and effective treatment option for patients suffering from various diseases.

Conclusion

Tert-butyl 7-amino-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate (CAS No. 1171126-84-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological activities, and promising preclinical data make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, we can look forward to exciting new applications in medicine.